Cas no 894-71-3 (Nortriptyline hydrochloride)

Conclusion: nortriptyline hydrochloride (desmethylamitriptyline hydrochloride) is a tricyclic antidepressant. It is the main active metabolite of amitriptyline and is used to relieve the symptoms of depression Nortriptyline hydrochloride is a potent inhibitor of autophagy

Nortriptyline hydrochloride structure

Product Name:Nortriptyline hydrochloride

CAS No:894-71-3

Molecular Formula:C₁₉H₂₂ClN

Molecular Weight:299.837684154511

MDL:MFCD00058024

CID:721383

PubChem ID:441358

Nortriptyline hydrochloride Properties

Names and Identifiers

- Nortriptyline Hydrochloride
- Desmethylamitriptyline hydrochloride
- 1-Propanamine,3-(10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-ylidene)-N-methyl-, hydrochloride(1:1)
- Nortriptyline (hydrochloride)
- NORTRIPTYLINE HCL(P)
- Nortriptyline hydrochloride solution
- 3-(10,11-Dihydro-5H-dibenzo[a,d]cyclohepten-5-ylidene)-N-methyl-1-propanamine hydrochloride
- 10,11-Dihydro-5-(N-methyl-3-aminopropylidene)-5H-dibenzo[a,d]cycloheptene Hydrochloride
- Norfenazin
- Noritren
- Nortrilen
- Norzepine
- Pamelor
- Psychostyl
- Sensival
- Vividyl
- Allegron
- Altilev
- Nortriptyline Hcl
- Acetexa
- Aventyl allegron
- Nortab hydrochloride
- Ateben hydrochloride
- Aventyl hydrochloride
- Noramitriptyline hydrochloride
- Nortriptyline monohydrochloride
- Nortriptylin hydrochloride
- Lilly 38489
- MLS000069673
- 00FN6IH15D
- N 7048
- 1-Propanamine, 3-(10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-ylidene)-N-methyl-, hydrochloride (9CI)
- 5H-Dibenzo[a,d]cycloheptene-Δ5,γ-propylamine, 10,11-dihydro-N-methyl-, hydrochloride (8CI)
- 10,11-Dihydro-N-methyl-5H-dibenzo[a,d]cycloheptene-Δ5,γ-propylamine hydrochloride
- 38489
- 5-(3-Methylaminopropylidene)-10,11-dihydro-5H-dibenzo[a,d]cycloheptene hydrochloride
- 5-[3-(Methylamino)propylidene]dibenzo[a,e]cyclohepta[1,5]diene hydrochloride
- Nortryptilinium hydrochloride
- EN300-26665
- 5H-Dibenzo(a,d)cycloheptene-delta(sup 5),gamma-propylamine, 10-11-dihydro-N-methyl-, hydrochloride
- 5-(3-Methylaminopropylidene)-10,11-dihydro-5H-dibenzo(a,d)cycloheptene hydrochloride
- DTXSID2045109
- 72-69-5 (free base)
- NCGC00261553-01
- NORTRIPTYLINE HYDROCHLORIDE [ORANGE BOOK]
- 5-[(3-(Methylamino)propylidene]-10,d]cycloheptene hydrochloride
- DTXCID0025109
- 10,11-DIHYDRO-N-METHYL-5H-DIBENZO(A,D)CYCLOHEPTENE-D(SUP5,gamma)-PROPYLAMINE HYDROCHLORIDE
- 5H-Dibenzo[a,.gamma.-propylamine, 10,11-dihydro-N-methyl-, hydrochloride
- HY-B1417
- MLS002222206
- CS-4913
- Z227834786
- CCG-212718
- Nortriptyline hydrochloride, European Pharmacopoeia (EP) Reference Standard
- UNII-00FN6IH15D
- NS00076235
- W-109609
- 10,11-DIHYDRO-N-METHYL-5H-DIBENZO(A,D)CYCLOHEPTENE-D(SUP5,.GAMMA.)-PROPYLAMINE HYDROCHLORIDE
- NORTRIPTYLINE HYDROCHLORIDE [MI]
- NSC 78248
- Nortriptyline Hydrochloride 1.0 mg/ml in Methanol (as free base)
- Nortriptyline for system suitability, European Pharmacopoeia (EP) Reference Standard
- Opera_ID_1915
- MLS001077267
- (2)10,d]cycloheptene-.delta.5.gamma.-propylamine, hydrochloride
- 10,11-Dihydro-N-methyl-5H-dibenzo(a,d)cycloheptene-delta(sup 5,gamma)-propylamine hydrochloride
- 1ST000894
- s3698
- SR-01000000223-7
- 894-71-3
- MLS006010656
- Nortriptyline.HCl
- NSC78248
- SR-01000000223-2
- Nortriptyline hydrochloride (JP18/USP/INN)
- NCGC00094192-01
- HMS1568D10
- NORTRIPTYLINE HYDROCHLORIDE [USP-RS]
- SCHEMBL41329
- DA-56265
- CPD000058486
- KS-1306
- NORTRIPTYLINE HYDROCHLORIDE [VANDF]
- EINECS 212-973-0
- NC00522
- NSC-169453
- NSC-78248
- SR-01000000223
- CHEBI:7641
- CHEMBL1201156
- BN164160
- NORTRIPTYLINE HYDROCHLORIDE [JAN]
- Norpress
- 1-Propanamine, 3-(10,11-dihydro-5H-dibenzo(a,d)cyclohepten-5-ylidene)-N-methyl-, hydrochloride
- EU-0100868
- 3-(10,11-Dihydro-5H-dibenzo(a,d)cyclohepten-5-ylidene)-N-methylpropylamine monohydrochloride
- CAS-894-71-3
- 3-(10,11-dihydro-5H-dibenzo[a,d][7]annulen-5-ylidene)-N-methylpropan-1-amine hydrochloride
- AKOS015889095
- methyl(3-{tricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,11,13-hexaen-2-ylidene}propyl)amine hydrochloride
- Nortriptyline.HCl, 1mg/ml in Methanol (as free base)
- NSC 169453
- N 7261
- Nortriptyline hydrochloride (USAN:USP:JAN)
- Nortriptyline hydrochloride, British Pharmacopoeia (BP) Reference Standard
- N0957
- Tox21_500868
- NORTRIPTYLINE HYDROCHLORIDE [MART.]
- NCGC00014483-01
- NCGC00094192-02
- NORTRIPTYLINE HYDROCHLORIDE (MART.)
- 3-(10,11-dihydro-5H-dibenzo[a,d][7]annulen-5-ylidene)-N-methylpropan-1-aminehydrochloride
- MFCD00058024
- 5H-Dibenzo[a,.gamma.-propylamine, 10-11-dihydro-N-methyl-, hydrochloride
- NORTRIPTYLINE HYDROCHLORIDE [HSDB]
- NORTRIPTYLINE HYDROCHLORIDE [USP MONOGRAPH]
- NORTRIPTYLINE HYDROCHLORIDE [WHO-DD]
- 5-[3-(Methylamino)propylidene]dibenzo[a,5]diene hydrochloride
- NORTRIPTYLINE HYDROCHLORIDE (EP MONOGRAPH)
- D00816
- 1-Propanamine,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-ylidene)-N-methyl-, hydrochloride
- Nortriptyline hydrochloride, >=98% (TLC), powder
- Nortriptylene hydrochloride
- 3-(10,11-2H-5H-dibenzo[a,d][7]annulen-5-ylidene)-N-methyl-1-propanaminium chloride
- SMR000058486
- WLN: L C676 BY&T&J BU3M1 &GH
- Pamelor (TN)
- Nortriptyline for system suitability
- 5-(3-(Methylamino)propylidene)dibenzo(a,e)cyclohepta(1,5)diene hydrochloride
- NORTRIPTYLINE HYDROCHLORIDE [USAN]
- SY057451
- Tox21_110048
- Nortriptyline hydrochloride [USAN:USP:JAN]
- Q27231345
- Prestwick_366
- Nortriptyline hydrochloride- Bio-X
- Nortriptyline hydrochloride, United States Pharmacopeia (USP) Reference Standard
- NSC169453
- LP00868
- F19641
- REGID_for_CID_441358
- Hydrochloride, Nortriptyline
- NORTRIPTYLINE HYDROCHLORIDE (USP MONOGRAPH)
- Pamelor hydrochloride
- NORTRIPTYLINE HCI
- NORTRIPTYLINE HYDROCHLORIDE [EP MONOGRAPH]
- NORTRIPTYLINE HYDROCHLORIDE (USP-RS)
- MDL： MFCD00058024
- InChIKey： SHAYBENGXDALFF-UHFFFAOYSA-N
- Inchi： 1S/C19H21N.ClH/c1-20-14-6-11-19-17-9-4-2-7-15(17)12-13-16-8-3-5-10-18(16)19;/h2-5,7-11,20H,6,12-14H2,1H3;1H
- SMILES： Cl.C1C=C2/C(/C3C(CCC2=CC=1)=CC=CC=3)=C\CCNC

Computed Properties

Exact Mass: 299.14400
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 3
Monoisotopic Mass: 299.144
Heavy Atom Count: 21
Complexity: 307
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 2
Surface Charge: 0
Topological Polar Surface Area: 12

Experimental Properties

LogP: 5.01930
PSA: 12.03000
Merck: 6715
Boiling Point: 403.4°C at 760 mmHg
Melting Point: 216.0 to 220.0 deg-C
Flash Point: Fahrenheit: 48.2 ° f
Celsius: 9 ° c
Solubility: ethanol: 100 mg/mL
Color/Form: 1.0 mg/mL in methanol (as free base)
Color/Form: Not determined
Solubility: Soluble in ethanol, water, chloroform, insoluble in ether, acetone, benzene
λmax: 237(H2O)(lit.)

Nortriptyline hydrochloride Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0088HB-5g	Nortriptyline Hydrochloride	894-71-3	>98.0%(T)(HPLC)	5g	$31.00	2025-02-22
A2B Chem LLC	AD83439-1g	Nortriptyline Hydrochloride	894-71-3	98%	1g	$12.00	2024-04-19
Aaron	AR0088PN-250mg	Nortriptyline hydrochloride	894-71-3	98%	250mg	$5.00	2025-01-23
abcr	AB474627-5g	Nortriptyline hydrochloride, 98%; .	894-71-3	98%	5g	€77.20
ChemScence	CS-4913-50mg	Nortriptyline hydrochloride	894-71-3	99.96%	50mg	$60.0	2021-09-02
Cooke Chemical	A6247212-1G	Nortriptyline Hydrochloride	894-71-3	≥98%(HPLC)	1g	RMB 144.00	2025-02-21
Enamine	EN300-26665-0.05g	methyl(3-{tricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,11,13-hexaen-2-ylidene}propyl)amine hydrochloride	894-71-3	95%	0.05g	$19.0	2023-09-12
Key Organics Ltd	KS-1306-1MG	Nortriptyline hydrochloride	894-71-3	>97%	1mg	£36.00	2025-02-08
MedChemExpress	HY-B1417-10mM*1mLinDMSO	Nortriptyline hydrochloride	894-71-3	99.97%	10mM*1mLinDMSO	￥550	2023-07-26
S e l l e c k ZHONG GUO	S3698-25mg	Nortriptyline hydrochloride	894-71-3	99.97%	25mg	¥794.72	2023-09-15

Nortriptyline hydrochloride Synthesis

Synthetic Circuit 1

2939-66-4

894-71-3

Reaction Conditions

1.1 Reagents: p-Toluenesulfonic acid Solvents: Toluene

Reference

: Lactones. XVII. A new synthesis of nortriptyline

Lehmann, Jochen; Voss, Petra, Archiv der Pharmazie (Weinheim, 1988, 321(1), 55-6

Nortriptyline hydrochloride Raw materials

10,11-Dihydro-5-(3-(methylamino)propyl)-5H-dibenzo(a,d)cyclohepten-5-ol

Nortriptyline hydrochloride Preparation Products

Nortriptyline hydrochloride (894-71-3)

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Nortriptyline hydrochloride Related Literature

1. Determination of nortriptyline in sugar-coated tablets by high-performance liquid chromatography

J. R. Salmon,P. R. Wood Analyst 1976 101 611
2. The Co3O4 nanoparticle-enhanced luminol-O2 chemiluminescence reaction used for the determination of nortriptyline hydrochloride and lamotrigine in pharmaceutical and environmental samples

Mortaza Iranifam,Nasim Rahmati Hendekhale,Haider A. J. Al Lawati Anal. Methods 2018 10 429
3. Smart functional polymers – a new route towards creating a sustainable environment

V. Anand Ganesh,Avinash Baji,Seeram Ramakrishna RSC Adv. 2014 4 53352
4. List of posters

Faraday Discuss. 1993 95 399
5. Understanding and managing peak shape for basic solutes in reversed-phase high performance liquid chromatography

David Victor McCalley Chem. Commun. 2023 59 7887
6. A validated liquid chromatographic method for the determination of fluphenazine hydrochloride in the presence of its degradation products: application to degradation kinetics

M. I. Walash,M. E. K. Wahba Anal. Methods 2014 6 6727
7. Facile synthesis of selenocarbamyl fluorides, selenoureas and their derivatives with [Me4N][SeCF3]

Lei Liu,Long-Yu Ran,Yucheng Gu,Cheng-Pan Zhang Org. Chem. Front. 2021 8 5736
8. On-chip electromembrane extraction for monitoring drug metabolism in real time by electrospray ionization mass spectrometry

Nickolaj Jacob Petersen,Jacob S?nderby Pedersen,Nicklas N?rg?rd Poulsen,Henrik Jensen,Christian Skonberg,Steen Honoré Hansen,Stig Pedersen-Bjergaard Analyst 2012 137 3321
9. Investigation of the performance of cross-linked poly(acrylic acid) and poly(methacrylic acid) as efficient adsorbents in SPE columns for simultaneous preconcentration of tricyclic antidepressants in water samples

César Ricardo Teixeira Tarley,Felipe Augusto Gorla,Fernanda Midori de Oliveira,Clésia Cristina Nascentes,Milena do Prado Ferreira,Marcello Ferreira da Costa,Mariana Gava Segatelli Anal. Methods 2022 14 5100
10. Amine hydrochloride salts as bifunctional reagents for the radical aminochlorination of maleimides

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